Cas no 65148-07-4 (4-Chloro-5,6-diphenyl-furo2,3-dpyrimidine)

• Product name: 4-Chloro-5,6-diphenyl-furo2,3-dpyrimidine
• CAS No: 65148-07-4
• MF: C₁₈H₁₁ClN₂O
• MW: 306.7457
• MDL: MFCD09863963
• CID: 1684252
• PubChem ID: 11449637

4-Chloro-5,6-diphenyl-furo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-d]pyrimidine, 4-chloro-5,6-diphenyl-
• 4-chloro-5,6-diphenylfuro[2,3-d]pyrimidine
• DZCDERJEEHCRHG-UHFFFAOYSA-N
• 4-chloro-5,6-diphenylfuro[2,3-d]?pyrimidine
• Furo[2,3-d]pyriMidine,4-chloro-5,6-diphenyl-
• AKOS037650326
• MFCD09863963
• CS-14643
• DB-332183
• C12614
• CS-M2476
• SCHEMBL735560
• 65148-07-4
• 4-Chloro-5,6-diphenyl-furo2,3-dpyrimidine

• MDL： MFCD09863963
• Inchi： 1S/C18H11ClN2O/c19-17-15-14(12-7-3-1-4-8-12)16(13-9-5-2-6-10-13)22-18(15)21-11-20-17/h1-11H
• InChI Key： DZCDERJEEHCRHG-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C([H])N=1)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=C2C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 306.05613
• Monoisotopic Mass: 306.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 5.2

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Diphenylfurans 2,3-diphenylfurans